Cas no 5044-20-2 (1-Benzyl-2,5-dimethylpyrrole)

• Product Name: 1-Benzyl-2,5-dimethylpyrrole
• CAS No: 5044-20-2
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 374304
• PubChem ID: 98807
• Update Time: 2025-04-19

1-Benzyl-2,5-dimethylpyrrole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,2,5-dimethyl-1-(phenylmethyl)-
• 1-benzyl-2,5-dimethylpyrrole
• 1-benzyl-2,5-dimethyl-1H-pyrrole
• 1-Benzyl-2,5-dimethyl-pyrrol
• 1-benzyl-2,5-dimethyl-pyrrole
• 1H-Pyrrole,2,5-dimethyl-1-(phenylmethyl)
• 2,5-dimethyl-N-benzylpyrrole
• N-benzyl-2,5-dimethylpyrrole
• DTXSID80198479
• 1H-Pyrrole, 2,5-dimethyl-1-(phenylmethyl)-
• 5044-20-2
• SCHEMBL6521231
• F3284-7962
• RNXMFQXZASNQHV-UHFFFAOYSA-N
• AM-879/40740580
• 2,5-dimethyl-1-benzylpyrrole
• NSC-167227
• CS-0207466
• 2,5-Dimethyl-1-(phenylmethyl)-1H-pyrrole
• NSC 167227
• AKOS000103573
• BS-28839
• NSC167227
• 1-Benzyl-2,5-dimethylpyrrole

• Inchi： 1S/C13H15N/c1-11-8-9-12(2)14(11)10-13-6-4-3-5-7-13/h3-9H,10H2,1-2H3
• InChI Key： RNXMFQXZASNQHV-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC=C1C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 185.12000
• Monoisotopic Mass: 185.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• Density: 0.95
• Boiling Point: 292.9°Cat760mmHg
• Flash Point: 130.9°C
• Refractive Index: 1.541
• PSA: 4.93000
• LogP: 3.15320

1-Benzyl-2,5-dimethylpyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)